Cas no 1805086-01-4 (4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805086-01-4
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4890710
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)4-3-6(9(12,13)14)16-5(1-2-15)7(4)17/h3,8,17H,1H2
• InChI Key： ZVSTYIWIRXCFOT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(CC#N)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile: A Promising Compound in Medicinal Chemistry

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805086-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The difluoromethyl group and the trifluoromethyl substituent are key functional groups that contribute to the compound's chemical stability and biological activity. The presence of these fluorinated moieties can enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Additionally, the hydroxy group at the C-3 position provides a site for potential hydrogen bonding interactions, which can be crucial for binding to specific biological targets.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in inflammatory pathways. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's antiviral properties. A research team from a leading pharmaceutical company investigated the antiviral activity of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile against several RNA viruses, including influenza and coronaviruses. The results showed that the compound demonstrated significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

In addition to its anti-inflammatory and antiviral properties, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action involves disrupting key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile could be a valuable lead compound for developing targeted cancer therapies.

The structural diversity and functional versatility of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile make it an attractive candidate for further optimization and development. Researchers are actively exploring ways to enhance its pharmacokinetic properties, such as improving solubility and bioavailability, to increase its therapeutic potential. Additionally, efforts are underway to synthesize analogs with modified functional groups to fine-tune their biological activities and selectivity profiles.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805086-01-4) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for developing new therapeutic agents. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.